ONO-8713

EP1 receptor Binding affinity Receptor selectivity
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Molecular Formula C25H24F3NO6S
Molecular Weight 523.5 g/mol
Cat. No. B15569312
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Technical Parameters


Basic Identity
Product NameONO-8713
Molecular FormulaC25H24F3NO6S
Molecular Weight523.5 g/mol
Structural Identifiers
InChIInChI=1S/C25H24F3NO6S/c1-17(2)15-29(36(32,33)24-4-3-13-34-24)21-11-10-20(25(26,27)28)14-22(21)35-16-19-7-5-18(6-8-19)9-12-23(30)31/h3-14,17H,15-16H2,1-2H3,(H,30,31)/b12-9+
InChIKeyLOQMSUDLLHPPHQ-FMIVXFBMSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

ONO-8713: A High-Selectivity Prostaglandin EP1 Receptor Antagonist for Cancer Chemoprevention and Neuroprotection Research


ONO-8713 (CAS: 459411-08-6) is a small-molecule competitive antagonist of the prostaglandin E₂ receptor subtype EP1 [1]. It exhibits sub-nanomolar binding affinity for the EP1 receptor (Ki = 0.3 nM for both mouse and human orthologs) with >3,300-fold selectivity over all other prostanoid receptor subtypes [1]. Developed as a successor to earlier EP1 antagonists such as ONO-8711 and SC-51322, ONO-8713 demonstrates improved receptor selectivity and has been widely employed as a pharmacological probe to dissect EP1-mediated signaling in cancer biology, neuroinflammation, and ischemic injury [2].

1
Target engagement High-affinity EP1 receptor antagonist for prostaglandin E₂ pathway studies
High selectivity window across prostanoid receptor family
2
Model context Suitable for carcinogenesis model research, neuronal injury model studies, and EP1-mediated signaling dissection
Reported in AOM-induced ACF, NMDA excitotoxicity, and MCAO models
3
Pharmacological probe On-target mechanism confirmed via EP1 knockout phenocopy; no off-target activity in knockout models
Supports EP1-specific pathway attribution in research workflows

Why EP1 Antagonist Selection Matters: ONO-8713 Differentiates from SC-51322, ONO-8711, and AH6809


EP1 receptor antagonists constitute a structurally and pharmacologically heterogeneous class with substantial variation in receptor selectivity, functional potency, and tissue-specific efficacy. Early-generation antagonists such as SC-51322 and AH6809 exhibit off-target activity at EP2, EP3, or DP1 receptors, while SC-19220 demonstrates limited potency and poor brain penetration [1][2]. Even among ONO-series compounds, ONO-8711, though effective in colon carcinogenesis models, lacks the binding selectivity profile of ONO-8713 [3]. These pharmacological divergences preclude generic substitution; an EP1 antagonist's utility in a given experimental context is contingent upon its specific selectivity window, target engagement kinetics, and validated in vivo efficacy in the disease model of interest.

Target
ONO-8713
EP1-selective antagonist with >3,300-fold selectivity over all other prostanoid receptors; on-target engagement validated in EP1⁻/⁻ knockout models
⚠ Substitutes
SC-51322 / AH6809
Early-generation EP1 antagonists exhibit off-target activity at EP2, EP3, or DP1 receptors; selectivity profile may shift pathway-response interpretation
Target
ONO-8713
Validated in multiple in vivo models including AOM-induced ACF, NMDA excitotoxicity, MCAO stroke, and UVB skin carcinogenesis
⚠ Substitutes
ONO-8711 (predecessor)
Lacks the binding selectivity profile of ONO-8713; model-response context may differ despite similar colon carcinogenesis activity
Target
ONO-8713
Clean EP1-selective tool with no activity at EP2, EP3, or EP4 receptors; negative control validated in EP2-dependent DOMS model
⚠ Substitutes
COX-2 inhibitors (e.g., celecoxib)
Broader prostaglandin pathway inhibition; does not prevent EP3 receptor redistribution as reported for ONO-8713 in skin carcinogenesis models

ONO-8713 Quantitative Differentiation Evidence: Receptor Selectivity, Cellular Potency, and In Vivo Efficacy


ONO-8713 Binds EP1 Receptor with Sub-Nanomolar Affinity and >3,300-Fold Selectivity Across the Prostanoid Receptor Family

ONO-8713 exhibits a Ki value of 0.3 nM for both mouse and human EP1 receptors, while its binding affinity for all other prostanoid receptor subtypes exceeds 1,000 nM [1]. In functional assays measuring PGE₂-induced calcium mobilization, ONO-8713 inhibits the response with IC₅₀ values of 0.46 µM (mouse EP1-expressing cells) and 0.14 µM (human EP1-expressing cells), demonstrating no agonistic or antagonistic activity at other prostanoid receptors [1]. The selectivity ratio calculated from Ki values is >3,333-fold, establishing ONO-8713 as one of the most selective EP1 antagonists available for research use.

EP1 Binding Affinity
Head-to-head
Ki = 0.3 nM (mouse & human EP1)
Selectivity ratio >3,333-fold vs. all other prostanoid receptors (Ki >1,000 nM)
Reported high-affinity binding supports EP1-specific pathway attribution in mechanistic studies
Radioligand binding assay; functional IC₅₀ 0.14–0.46 µM in calcium mobilization assays
EP1 receptor Binding affinity Receptor selectivity Prostanoid receptor Radioligand binding assay

ONO-8713 Demonstrates Superior Potency to SC-51322 in Reducing Neuroblastoma Cell Viability Across Multiple Cell Lines

In a direct comparative study assessing the effects of EP1-EP4 receptor antagonists on neuroblastoma cell viability in vitro, ONO-8713 exhibited EC₅₀ values ranging from 8 to 20 µM across six neuroblastoma cell lines, whereas SC-51322, an alternative EP1 antagonist, showed consistently higher EC₅₀ values ranging from 35 to 50 µM across the same panel [1]. Specifically, in SK-N-SH, SH-SY5Y, and SK-N-AS cell lines, ONO-8713 yielded EC₅₀ values of 12–14 µM compared with 35–45 µM for SC-51322 [1]. In the multidrug-resistant SK-N-BE(2) cell line, ONO-8713 maintained activity at 8–10 µM versus 35–40 µM for SC-51322 [1].

Neuroblastoma Cell Viability
Head-to-head
ONO-8713 EC₅₀ = 8–20 µM (6 cell lines)
SC-51322 EC₅₀ = 35–50 µM (same panel)
Reported 2.5- to 4.4-fold lower EC₅₀ in tested neuroblastoma panel; supports assay potency context evaluation
In vitro cell viability assay; includes MYCN-amplified and multidrug-resistant lines
Neuroblastoma Cell viability EP1 antagonist SC-51322 MYCN amplification

ONO-8713 Reduces NMDA-Induced Excitotoxic Lesion Volume to 71% of Control, Replicating EP1 Knockout Phenotype with No Additive Effect

In a striatal NMDA injection model of excitotoxicity, pretreatment with ONO-8713 significantly decreased lesion volume to 71.3 ± 10.9% of NMDA-control levels, whereas the EP1 selective agonist ONO-DI-004 increased lesion volume to 128.7 ± 12.0% [1]. Importantly, EP1 receptor knockout (EP1⁻/⁻) mice exhibited a comparable reduction in lesion volume to 74.5 ± 8.2% of wild-type controls, and administration of ONO-8713 to EP1⁻/⁻ mice produced no additional protection beyond the knockout effect [1]. This pharmacological-genetic concordance provides rigorous validation of ONO-8713's on-target mechanism and confirms the absence of confounding off-target neuroprotective or neurotoxic activities.

NMDA Excitotoxic Lesion
Head-to-head
ONO-8713: lesion volume 71.3 ± 10.9% of control
EP1⁻/⁻ knockout: 74.5 ± 8.2% of WT control
ONO-8713 phenocopies genetic EP1 deletion; no additive effect in knockout mice supports on-target mechanism
C57BL/6 mice; intrastriatal NMDA injection model; EP1 agonist ONO-DI-004 increased lesion to 128.7%
Excitotoxicity NMDA Neuroprotection EP1 knockout Lesion volume

ONO-8713 Suppresses Azoxymethane-Induced Aberrant Crypt Foci Formation by 15–36% in Dose-Dependent Manner

In a mouse model of azoxymethane (AOM)-induced colon carcinogenesis, dietary administration of ONO-8713 at 250, 500, and 1,000 ppm during and after AOM treatment for 5 weeks produced dose-dependent inhibition of aberrant crypt foci (ACF) formation of 15%, 30%, and 36% relative to control values, respectively [1]. The compound remained effective when administered only during the post-initiation phase, demonstrating chemopreventive efficacy in both concurrent and post-carcinogen exposure regimens [1]. The level of inhibition was comparable to that achieved with ONO-8711, the predecessor EP1 antagonist from the same series [1].

AOM-Induced ACF Formation
Cross-study
ONO-8713 250 ppm: 15% inhibition
ONO-8713 500 ppm: 30% inhibition; 1,000 ppm: 36% inhibition
Reported dose-dependent ACF reduction supports colon carcinogenesis model research context
Male C57BL/6J mice; AOM 10 mg/kg i.p.; dietary ONO-8713 for 5 weeks; effective in post-initiation regimen
Colon carcinogenesis Aberrant crypt foci Azoxymethane Chemoprevention EP1 antagonist

ONO-8713 Reduces UVB-Induced Skin Tumor Formation by Approximately 50% and Prevents EP3 Receptor Redistribution

Topical application of ONO-8713 reduced UVB-induced tumor formation in murine skin by approximately 50% and concurrently attenuated acute inflammatory responses to UVB irradiation [1]. A notable mechanistic distinction emerged: while both ONO-8713 and the COX-2 inhibitor celecoxib exhibit anti-inflammatory activity, only ONO-8713 prevented the UVB-induced redistribution of the EP3 receptor from basal keratinocytes to all epidermal layers [1]. This EP3 localization effect was not observed with celecoxib treatment, indicating that ONO-8713 exerts pharmacological actions beyond COX-2 inhibition that may be relevant to its anti-carcinogenic effects.

UVB Skin Tumor & EP3 Redistribution
Class-level
ONO-8713: ~50% tumor reduction; prevented EP3 receptor redistribution
Celecoxib: anti-inflammatory but did not prevent EP3 redistribution
Reported differential EP3 localization effect vs. COX-2 inhibition; supports EP1-EP3 cross-talk research context
Murine skin UVB model; topical application; exact tumor multiplicity data from source review
UVB carcinogenesis Skin cancer EP1 antagonist EP3 receptor Tumor reduction

ONO-8713 Shows No Effect in Delayed-Onset Muscle Soreness Model, Confirming EP2-Specificity of Mechanical Hyperalgesia

In a rat model of lengthening contraction-induced mechanical hyperalgesia (delayed-onset muscle soreness, DOMS), administration of the EP1 antagonist ONO-8713 produced no significant difference in mechanical withdrawal threshold compared with vehicle-treated controls [1]. In contrast, EP2 knockout mice failed to develop mechanical hyperalgesia after lengthening contractions, and an EP2 selective agonist (ONO-AE1-259-01) increased COX-2 mRNA expression in muscle tissue [1]. EP3 and EP4 antagonists (ONO-AE5-599 and ONO-AE3-208, respectively) similarly showed no protective effect [1].

DOMS Mechanical Hyperalgesia
Head-to-head
ONO-8713: no significant effect vs. vehicle (p>0.05)
EP2 knockout: complete prevention of hyperalgesia
Negative result confirms EP1 is not involved in this EP2-dependent pain model; supports receptor-subtype specificity for model selection
Rat/mouse lengthening contraction model; von Frey filament measurement; EP3/EP4 antagonists also showed no effect
Mechanical hyperalgesia Delayed-onset muscle soreness EP2 receptor EP1 antagonist Receptor subtype specificity

ONO-8713 Validated Research Applications: Colorectal Chemoprevention, Stroke Neuroprotection, and Skin Carcinogenesis


Colorectal Cancer Chemoprevention Studies Using AOM-Induced Carcinogenesis Models

ONO-8713 is quantitatively validated for colorectal carcinogenesis chemoprevention research in azoxymethane (AOM)-induced rodent models. Dietary administration at 250–1,000 ppm produces dose-dependent inhibition of aberrant crypt foci (ACF) formation of 15–36% [1]. The compound is effective in both concurrent administration with AOM and post-initiation regimens, making it suitable for studies examining both tumor initiation and progression phases [1]. Its >3,300-fold selectivity over other prostanoid receptors ensures that observed chemopreventive effects are specifically attributable to EP1 blockade rather than broader prostaglandin pathway inhibition [2]. This application leverages ONO-8713's well-characterized in vivo efficacy profile, which has been reproduced across multiple studies using EP1 antagonism in colon carcinogenesis.

Excitotoxicity and Ischemic Stroke Neuroprotection Research

ONO-8713 is a rigorously validated tool compound for investigating EP1 receptor-mediated neurotoxicity in excitotoxic and ischemic brain injury models. In NMDA-induced excitotoxicity, ONO-8713 reduces lesion volume to 71.3% of control, directly opposing the 28.7% increase produced by the EP1 agonist ONO-DI-004 [1]. In middle cerebral artery occlusion (MCAO) stroke models, pretreatment with 0.1–1.0 nmol ONO-8713 (intracerebroventricular) significantly reduces infarct size by 25.9–27.7% relative to vehicle controls [2]. Critically, ONO-8713 produces no additional neuroprotection in EP1⁻/⁻ knockout mice, confirming that its effects are mediated exclusively through EP1 receptor blockade and not through off-target mechanisms [1]. This genetic validation makes ONO-8713 the preferred EP1 antagonist for stroke and excitotoxicity studies requiring unambiguous target engagement evidence.

EP1-Selective Pharmacology in Cancer Cell Viability Assays

ONO-8713 demonstrates superior potency to the alternative EP1 antagonist SC-51322 in reducing neuroblastoma cell viability across a panel of six cell lines, including those with MYCN amplification and multidrug-resistant phenotypes [1]. With EC₅₀ values of 8–20 µM compared with 35–50 µM for SC-51322, ONO-8713 offers a 2.5- to 4.4-fold potency advantage that reduces compound consumption and minimizes solvent-related artifacts in high-concentration experiments [1]. This application is particularly relevant for researchers studying EP1 receptor contributions to pediatric cancer biology, where cell line panels representing diverse genetic backgrounds are essential for assessing therapeutic potential.

Negative Control for EP2-Dependent Pain and Hyperalgesia Studies

ONO-8713 serves as an essential specificity control in prostaglandin-mediated pain research. In delayed-onset muscle soreness (DOMS) models, ONO-8713 produces no significant effect on mechanical hyperalgesia, while EP2 knockout mice are completely protected and EP2 agonists exacerbate pain responses [1]. This negative result, obtained under rigorously controlled conditions with appropriate positive controls, validates ONO-8713 as a clean EP1-selective tool that does not interfere with EP2-, EP3-, or EP4-mediated nociceptive signaling [1]. Researchers investigating EP receptor subtype contributions to pain pathways can confidently use ONO-8713 to rule out EP1 involvement in observed phenotypes, thereby strengthening the mechanistic interpretation of genetic knockout or agonist studies.

Application
Selection Property
Validation Focus
Colorectal carcinogenesis model studies
Dose-dependent ACF inhibition profile
AOM-induced ACF model-response context
Neuronal injury and ischemia model research
EP1 knockout phenocopy validation
NMDA/MCAO model-response and target-engagement endpoints
Cancer cell viability assay context
Reported assay potency across cell-line panel
Neuroblastoma cell-model endpoint review
EP receptor subtype specificity control
Clean EP1 selectivity with no EP2/EP3/EP4 activity
DOMS model negative-control context; pain pathway EP-subtype attribution
Skin carcinogenesis and EP receptor cross-talk studies
EP3 receptor redistribution modulation
UVB model EP1-EP3 interaction endpoint review

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